Cas no 389073-64-7 (ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• CAS No: 389073-64-7
• MF: C₂₂H₂₃N₅O₆S₃
• MW: 549.642920732498
• CID: 6170815
• PubChem ID: 4384198
• Update Time: 2025-10-29

ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• 389073-64-7
• Oprea1_560824
• F0509-4037
• ethyl 4-[2-({5-[4-(dimethylsulfamoyl)benzamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]benzoate
• ethyl 4-[({[5-({[4-(dimethylsulfamoyl)phenyl]carbonyl}amino)-1,3,4-thiadiazol-2-yl]sulfanyl}acetyl)amino]benzoate
• ethyl 4-(2-((5-(4-(N,N-dimethylsulfamoyl)benzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• AKOS016359080
• ethyl 4-[[2-[[5-[[4-(dimethylsulfamoyl)benzoyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate

• Inchi： 1S/C22H23N5O6S3/c1-4-33-20(30)15-5-9-16(10-6-15)23-18(28)13-34-22-26-25-21(35-22)24-19(29)14-7-11-17(12-8-14)36(31,32)27(2)3/h5-12H,4,13H2,1-3H3,(H,23,28)(H,24,25,29)
• InChI Key： OJBDTFZYGNLHKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(SCC(NC3C=CC(C(=O)OCC)=CC=3)=O)S2)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 549.08104699g/mol
• Monoisotopic Mass: 549.08104699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 210Ų

Additional information on ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate

Ethyl 4-2-({5-4-(Dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS No. 389073-64-7): A Comprehensive Overview

Ethyl 4-2-({5-4-(Dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS No. 389073-64-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3,4-thiadiazole ring, a benzamide group, and a dimethylsulfamoyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,3,4-thiadiazole ring is a heterocyclic compound that is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this ring in the structure of ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate suggests that the compound may exhibit similar biological activities. Recent studies have shown that compounds containing the 1,3,4-thiadiazole ring can effectively inhibit the growth of various bacterial strains and cancer cells.

The benzamide group is another key structural feature of this compound. Benzamides are widely used in the pharmaceutical industry due to their ability to modulate various biological processes. For instance, benzamides have been shown to inhibit histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs can lead to changes in gene expression that are beneficial in treating diseases such as cancer and neurodegenerative disorders.

The dimethylsulfamoyl moiety is an important functional group that contributes to the overall biological activity of the compound. Sulfonamides are well-known for their antibacterial and antifungal properties. The presence of the dimethylsulfamoyl group in ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate may enhance its ability to interact with specific biological targets and improve its therapeutic potential.

Recent research has focused on the synthesis and biological evaluation of ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate. Studies have demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Additionally, it has shown promising anticancer activity by inhibiting the proliferation of various cancer cell lines. These findings highlight the potential of this compound as a lead molecule for further drug development.

In terms of pharmacokinetics and pharmacodynamics, ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate has been found to have favorable properties. It exhibits good solubility and stability under physiological conditions, which are essential for effective drug delivery. Moreover, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The synthetic route for ethyl 4-2-({5-4-(dimethylsulfamoyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the 1,3,4-thiadiazole ring through a cyclization reaction involving appropriate precursors. Subsequent steps involve the introduction of the benzamide and dimethylsulfamoyl groups through functional group transformations and coupling reactions.

One of the key challenges in the synthesis of this compound is achieving high regioselectivity during the formation of the 1,3,4-thiadiazole ring. Researchers have developed various strategies to overcome this challenge, including the use of catalysts and directing groups to control regioselectivity. These advancements have led to more efficient synthetic routes with higher yields and improved purity.

In conclusion, ethyl 4-2-{5-[4-(dimethylsulfamoyl)benzamide]-1,3,4-thiadiazol}-2-sulfinyl}acetamide benzoate (CAS No. 389073-64-7) is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Its antimicrobial and anticancer activities make it an attractive candidate for further drug development. Ongoing research aims to optimize its synthesis and evaluate its efficacy in preclinical models to advance its potential use in clinical settings.